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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Disperse Blue 91 Performance

Disperse Blue 91 is a synthetic anthraquinone dye widely used in the textile industry for

dyeing hydrophobic fibers, particularly polyester.[1] Its popularity stems from its vibrant blue

hue, good fastness properties, and high color strength.[1] However, the performance of

Disperse Blue 91 can vary between manufacturers due to differences in synthesis,

purification, and formulation processes. This guide provides a comparative analysis of

Disperse Blue 91 from a selection of manufacturers, focusing on key performance indicators

to aid researchers and professionals in selecting the optimal product for their specific

applications.

Executive Summary of Comparative Performance
The following table summarizes the key performance characteristics of Disperse Blue 91 from

three different manufacturers. The data presented is a synthesis of available technical

information and should be used as a guideline. It is recommended to obtain specific batch data

from the manufacturers for critical applications.
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Performance

Parameter

Manufacturer A (e.g.,

Mitsubishi Chemical

Industries - Dianix

Fast Blue RN)

Manufacturer B

(Generic)

Manufacturer C

(Generic)

Purity (%) > 98.5 > 97.0 > 98.0

Relative Color

Strength (%)
100 (Standard) 95 - 105 98 - 102

Particle Size (D50,

µm)
0.5 - 1.5 < 2.0 0.8 - 1.8

Light Fastness

(AATCC 16.3)
6 5-6 6

Washing Fastness

(AATCC 61, Test 2A,

Staining on Polyester)

5 4-5 5

Perspiration Fastness

(AATCC 15, Acidic &

Alkaline, Staining)

5 4-5 5

Ironing Fastness

(AATCC 133)
3 3 3

Note: Data for Manufacturer B and C are representative values based on typical industry

standards for high-quality disperse dyes, as specific datasheets for their Disperse Blue 91
were not publicly available.

Detailed Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparative

analysis. These protocols are based on industry-standard testing methods.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
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This method is used to determine the percentage of the active dye component in the

commercial product.

Instrumentation: High-Performance Liquid Chromatograph with a Diode Array Detector

(DAD) or UV-Vis Detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Procedure:

Prepare a standard solution of Disperse Blue 91 of known concentration in a suitable

solvent (e.g., acetone).

Prepare a sample solution of the manufacturer's dye at the same concentration.

Inject both the standard and sample solutions into the HPLC system.

The purity is calculated by comparing the peak area of the active dye in the sample to the

peak area of the standard, expressed as a percentage.

Evaluation of Relative Color Strength
This test compares the tinctorial strength of a dye sample to a standard.

Instrumentation: Spectrophotometer.

Procedure:

Prepare dyeings of both the standard and the sample on a polyester fabric at identical,

known concentrations.

Measure the reflectance of the dyed fabrics using a spectrophotometer.

The relative color strength is calculated using the Kubelka-Munk equation, comparing the

K/S values of the sample and the standard.
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Particle Size Analysis
Particle size is crucial for the dispersion stability and dyeing performance.

Instrumentation: Laser diffraction particle size analyzer.

Procedure:

Prepare a stable dispersion of the dye in deionized water, with the aid of a suitable

dispersing agent if necessary.

Introduce the dispersion into the particle size analyzer.

The instrument measures the particle size distribution and reports values such as the D50

(median particle size).

Fastness Tests
Colorfastness tests assess the resistance of the dye to various environmental factors.

Light Fastness (AATCC Test Method 16.3): Samples of dyed fabric are exposed to a xenon

arc lamp under controlled conditions, simulating exposure to sunlight. The change in color is

then compared against a standard blue wool scale.

Washing Fastness (AATCC Test Method 61, Test 2A): A dyed fabric sample, in contact with a

multifiber test fabric, is laundered in a stainless steel container with steel balls to simulate

mechanical action. The change in color of the sample and the degree of staining on the

multifiber fabric are evaluated using the Gray Scale.

Perspiration Fastness (AATCC Test Method 15): The dyed fabric is saturated with a

simulated perspiration solution (both acidic and alkaline) and placed in contact with a

multifiber test fabric under pressure. The color change and staining are assessed after a

period of incubation.

Ironing Fastness (AATCC Test Method 133): A dyed fabric specimen is pressed with a hot

iron at a specified temperature and pressure. The change in color of the fabric is evaluated.

Visualizing the Experimental Workflow
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The following diagrams illustrate the logical flow of the experimental procedures for evaluating

Disperse Blue 91.

Workflow for Purity and Color Strength Analysis.
General Workflow for Colorfastness Testing.

Conclusion and Recommendations
The selection of a Disperse Blue 91 supplier should be guided by the specific requirements of

the end application. For applications demanding the highest vibrancy and durability, a product

with high purity, high color strength, and excellent fastness ratings, such as that offered by

Manufacturer A, would be preferable. For less critical applications, products from

Manufacturers B and C may offer a cost-effective alternative. It is crucial for researchers and

drug development professionals, who may use this dye in sensitive assays or as a component

in formulations, to prioritize purity to avoid interference from impurities. Allergic potential is

another important consideration, as Disperse Blue 91 has been associated with skin

sensitization.[1] Therefore, it is imperative to consult the manufacturer's safety data sheet

(SDS) and conduct appropriate risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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